Cas no 1597056-80-8 (N,N-diethyl-2-sulfamoylpropanamide)

N,N-Diethyl-2-sulfamoylpropanamide is a sulfonamide-derived compound characterized by its unique structural features, including a propanamide backbone and a sulfamoyl functional group. This configuration imparts potential reactivity and solubility properties, making it a candidate for applications in pharmaceutical intermediates or agrochemical synthesis. The presence of diethylamine substituents enhances its lipophilicity, which may influence its binding affinity in biological systems. Its sulfamoyl moiety suggests possible utility in designing enzyme inhibitors or antimicrobial agents. The compound’s stability under standard conditions and compatibility with common organic solvents further support its use in research and industrial settings. Further studies are required to fully elucidate its mechanistic and synthetic potential.
N,N-diethyl-2-sulfamoylpropanamide structure
1597056-80-8 structure
Product Name:N,N-diethyl-2-sulfamoylpropanamide
CAS No:1597056-80-8
MF:C7H16N2O3S
MW:208.278540611267
CID:5823033
PubChem ID:114763862
Update Time:2025-06-06

N,N-diethyl-2-sulfamoylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-2-sulfamoylpropanamide
    • 1597056-80-8
    • EN300-1120758
    • Inchi: 1S/C7H16N2O3S/c1-4-9(5-2)7(10)6(3)13(8,11)12/h6H,4-5H2,1-3H3,(H2,8,11,12)
    • InChI Key: FALCWHRXQHLFIJ-UHFFFAOYSA-N
    • SMILES: S(C(C)C(N(CC)CC)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 208.08816355g/mol
  • Monoisotopic Mass: 208.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 88.8Ų

N,N-diethyl-2-sulfamoylpropanamide Pricemore >>

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